Cas no 2098014-37-8 (2-(1,4-diazepan-1-yl)-N,N,6-trimethylpyrimidin-4-amine)

• Product Name: 2-(1,4-diazepan-1-yl)-N,N,6-trimethylpyrimidin-4-amine
• CAS No: 2098014-37-8
• MF: C₁₂H₂₁N₅
• MW: 235.328641653061
• CID: 5777095
• PubChem ID: 121204942
• Update Time: 2025-05-20

2-(1,4-diazepan-1-yl)-N,N,6-trimethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-diazepan-1-yl)-N,N,6-trimethylpyrimidin-4-amine
• F1912-0347
• 2098014-37-8
• AKOS026713396
• 4-Pyrimidinamine, 2-(hexahydro-1H-1,4-diazepin-1-yl)-N,N,6-trimethyl-

• Inchi： 1S/C12H21N5/c1-10-9-11(16(2)3)15-12(14-10)17-7-4-5-13-6-8-17/h9,13H,4-8H2,1-3H3
• InChI Key： FFQOEBFLPZBXMV-UHFFFAOYSA-N
• SMILES： N1(C2N=C(C)C=C(N(C)C)N=2)CCNCCC1

Computed Properties

• Exact Mass: 235.17969569g/mol
• Monoisotopic Mass: 235.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.3Ų

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 416.8±55.0 °C(Predicted)
• pka: 9.96±0.20(Predicted)

Additional information on 2-(1,4-diazepan-1-yl)-N,N,6-trimethylpyrimidin-4-amine

2-(1,4-Diazepan-1-yl)-N,N,6-trimethylpyrimidin-4-amine

The compound 2-(1,4-diazepan-1-yl)-N,N,6-trimethylpyrimidin-4-amine (CAS No. 2098014-37-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and structural versatility. The molecule's structure is characterized by a pyrimidine ring system substituted with a 1,4-diazepane moiety at position 2 and methyl groups at positions 4 and 6. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a subject of interest in contemporary chemical research.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery and development. The 1,4-diazepane ring in this compound adds an additional layer of complexity to its structure, potentially enhancing its binding affinity to various biological targets. Researchers have explored the antimicrobial properties of this compound, demonstrating its effectiveness against a range of bacterial and fungal strains. Furthermore, its antioxidant activity has been investigated, revealing its potential as a protective agent against oxidative stress in cellular systems.

The synthesis of 2-(1,4-diazepan-1-yl)-N,N,6-trimethylpyrimidin-4-amine involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the pyrimidine ring through condensation reactions and the subsequent introduction of the diazepane group via nucleophilic substitution. Advanced techniques such as microwave-assisted synthesis and high-throughput screening have been employed to optimize the reaction conditions and improve yield.

In terms of applications, this compound has shown promise in the field of biomedical research. Its ability to modulate enzyme activity and influence cellular signaling pathways makes it a valuable tool for studying disease mechanisms. For instance, studies have demonstrated its potential as an anti-inflammatory agent, capable of reducing cytokine production in activated immune cells.

Moreover, the compound's photophysical properties have attracted attention in materials science. Its ability to absorb and emit light across different wavelengths makes it a candidate for use in optoelectronic devices such as sensors and light-emitting diodes (LEDs). Researchers are currently exploring methods to enhance its stability under harsh operating conditions while maintaining its optical properties.

Looking ahead, ongoing investigations aim to further elucidate the bioavailability and toxicological profile of this compound. Understanding these aspects is crucial for its potential translation into clinical applications. Additionally, efforts are being made to explore its synergistic effects when combined with other bioactive molecules, which could lead to novel therapeutic strategies.

In conclusion, 2-(1,4-diazepan-1-yl)-N,N,6-trimethylpyrimidin-4-amine represents a fascinating example of how structural complexity can be harnessed to create molecules with multifaceted functionalities. Its diverse applications span across pharmacology, materials science, and biotechnology, underscoring its significance in modern chemical research.